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Compound of Interest

Compound Name: 4-Fluorobenzoylacetonitrile

Cat. No.: B105857

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Fluorobenzoylacetonitrile (CAS No. 4640-67-9), a key intermediate in pharmaceutical
synthesis. This document outlines its physical properties, detailed experimental protocols for
their determination, and visual workflows to support laboratory procedures.

Physicochemical Data

4-Fluorobenzoylacetonitrile, also known as 3-(4-Fluorophenyl)-3-oxopropionitrile, is a white
to light yellow crystalline solid at room temperature. Its key physical properties are summarized
below.

Table 1: Quantitative Physicochemical Data for 4-Fluorobenzoylacetonitrile
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Property Value Source(s)

Melting Point 83-88°C [1]

83.0t087.0 °C

85 °C
. i Not reported at standard
Boiling Point
pressure.
White to Light yellow powder to
Appearance

crystal

Note on Boiling Point: A boiling point for 4-Fluorobenzoylacetonitrile at standard atmospheric
pressure is not readily available in the scientific literature. This is common for organic solids
which may have a high boiling point and can be susceptible to thermal decomposition at
temperatures required for boiling at 760 mmHg. Boiling point determination for such
compounds is often performed under reduced pressure to lower the boiling temperature and
prevent decomposition.

Experimental Protocols

The following sections detail standard methodologies for the determination of the melting and
boiling points of organic compounds like 4-Fluorobenzoylacetonitrile.

This method is a widely used and reliable technique for determining the melting point of a

crystalline solid.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle
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e Heating medium (e.g., mineral oil or silicone oil for Thiele tube)

Procedure:

o Sample Preparation: A small amount of the dry 4-Fluorobenzoylacetonitrile sample is finely
powdered using a mortar and pestle.

o Capillary Packing: The open end of a capillary tube is tapped into the powdered sample. The
tube is then inverted and tapped gently on a hard surface to pack the sample into the sealed
end, forming a compact column of 2-3 mm in height.

e Apparatus Setup:

o Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. The assembly is then inserted into the Thiele tube containing a
high-boiling point liquid.

o Digital Apparatus: The packed capillary tube is inserted into the heating block of the digital
melting point apparatus.

e Heating: The apparatus is heated gently and steadily. The heating rate should be slow,
approximately 1-2 °C per minute, as the temperature approaches the expected melting point.

e Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. A sharp melting range (0.5-1.0 °C) is
indicative of a pure compound.

This micro-scale method is suitable for determining the boiling point of a small quantity of liquid
and can be adapted for solids that melt before boiling.

Apparatus:

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

o Thermometer (calibrated)
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Heating bath (e.g., Thiele tube with oil or a beaker of heating oil on a hot plate)

Rubber band or wire for attachment

Procedure:

Sample Preparation: A small amount of 4-Fluorobenzoylacetonitrile is placed in the fusion
tube. The tube is then gently heated until the solid melts.

Capillary Insertion: A capillary tube, sealed at one end, is placed into the molten liquid with
the open end down.

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then suspended in a heating bath.

Heating: The heating bath is heated gently. As the temperature rises, air trapped in the
capillary tube will expand and slowly bubble out.

Observation: The temperature is increased until a rapid and continuous stream of bubbles
emerges from the capillary tube. At this point, the heating is stopped, and the bath is allowed
to cool slowly.

Boiling Point Reading: The temperature at which the bubbling stops and the liquid just begins
to enter the capillary tube is recorded as the boiling point. This is the temperature at which
the vapor pressure of the liquid equals the external pressure.

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of

melting and boiling points.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 4-Fluorobenzoylacetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105857#4-fluorobenzoylacetonitrile-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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